1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol

• Molecular Formula: C20H29NO2
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 1-cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol
• InChI: InChI=1S/C20H29NO2/c1-2-21(16-17-22)15-9-8-14-20(23,19-12-6-7-13-19)18-10-4-3-5-11-18/h3-5,10-11,19,22-23H,2,6-7,12-17H2,1H3
• InChI Key: QAZBBFQPAGUDMW-UHFFFAOYSA-N
• SMILES: CCN(CCO)CC#CCC(C1CCCC1)(C2=CC=CC=C2)O
• solubility: 47.3 [ug/mL]

Description

1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol, also known as SA4503, is a synthetic compound that belongs to the sigma-1 receptor agonist family. It has shown promising results in the treatment of various neurological disorders such as Alzheimer's disease, depression, and neuropathic pain.

Mechanism of Action

1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol acts as a selective agonist of the sigma-1 receptor, a type of intracellular chaperone protein that is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. Activation of the sigma-1 receptor by 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has been shown to have neuroprotective, anti-inflammatory, and anti-apoptotic effects.
Biochemical and Physiological Effects:
1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Additionally, 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has several advantages for use in lab experiments. It is highly selective for the sigma-1 receptor and has minimal off-target effects. Additionally, 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has good solubility in water and organic solvents, making it easy to use in various experimental settings. However, 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has some limitations for use in lab experiments. It has a relatively short half-life and requires frequent dosing to maintain therapeutic levels. Additionally, 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has poor bioavailability and is rapidly metabolized in vivo.

Future Directions

There are several future directions for research on 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol. One area of interest is the potential use of 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential use of 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol in the treatment of depression and anxiety disorders. Additionally, there is interest in developing more potent and selective sigma-1 receptor agonists based on the structure of 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol. Finally, there is interest in developing new formulations of 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol with improved bioavailability and longer half-life.
Conclusion:
In conclusion, 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol is a promising compound with potential therapeutic applications in various neurological disorders. Its selective agonism of the sigma-1 receptor has been shown to have neuroprotective, anti-inflammatory, and anti-apoptotic effects. However, further research is needed to fully understand the potential of 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol and to develop more potent and selective sigma-1 receptor agonists.

Synthesis Methods

The synthesis of 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol involves a multi-step process that includes the reaction of cyclopentylmagnesium bromide with 1-bromo-3-phenyl-1-propyne to form 1-cyclopentyl-1-phenylpent-3-yne. This intermediate is then reacted with ethylene oxide to form 1-cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yne. Finally, the compound is reduced with lithium aluminum hydride to form 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol.

Scientific Research Applications

1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has also been shown to have antidepressant effects in animal models of depression. Additionally, 1-Cyclopentyl-5-[ethyl(2-hydroxyethyl)amino]-1-phenylpent-3-yn-1-ol has been shown to have analgesic effects in animal models of neuropathic pain.